Cas no 54378-50-6 ((4bS,8aS,9R)-4b,5,6,7,8,8a,9,10-octahydrophenanthren-9-amine hydrochloride (1:1))

• Product Name: (4bS,8aS,9R)-4b,5,6,7,8,8a,9,10-octahydrophenanthren-9-amine hydrochloride (1:1)
• CAS No: 54378-50-6
• MF: C₁₄H₂₀ClN
• MW: 237.76830291748
• CID: 1588730
• PubChem ID: 191319
• Update Time: 2025-04-21

(4bS,8aS,9R)-4b,5,6,7,8,8a,9,10-octahydrophenanthren-9-amine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• (4bS,8aS,9R)-4b,5,6,7,8,8a,9,10-octahydrophenanthren-9-amine hydrochloride (1:1)
• 9-Phenanthrenamine, 4b,5,6,7,8,8a,9,10-octahydro-, hydrochloride, (4balpha,8abeta,9alpha)-
• (4bS,8aS,9R)-4b,5,6,7,8,8a,9,10-octahydrophenanthren-9-amine;hydrochloride
• 4b,5,6,7,8,8a,9,10-Octahydrophenanthren-9-amine--hydrogen chloride (1/1)
• DTXSID40969485
• 54378-50-6
• 10-Amino-1,2,3,4,4a,9,10,10a-octahydrophenanthrene

• Inchi： 1S/C14H19N.ClH/c15-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14;/h1-2,5-6,12-14H,3-4,7-9,15H2;1H/t12-,13+,14-;/m1./s1
• InChI Key： JSVSEEIJTQQDDD-FPFZOWOXSA-N
• SMILES： Cl.N[C@@H]1CC2C=CC=CC=2[C@H]2CCCC[C@@H]21

Computed Properties

• Exact Mass: 237.1286
• Monoisotopic Mass: 237.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 324°C at 760 mmHg
• Flash Point: 156.4°C
• PSA: 26.02